![molecular formula C10H4F4N4S B287046 3-Methyl-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B287046.png)
3-Methyl-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
3-Methyl-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been gaining attention in scientific research for its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-Methyl-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that it may work by inhibiting the activity of certain enzymes involved in cell growth and division, leading to the death of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has low toxicity and does not cause significant adverse effects on normal cells. However, further studies are needed to fully understand its biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
One advantage of using 3-Methyl-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its ability to selectively target cancer cells while leaving normal cells unharmed. However, one limitation is that its mechanism of action is not fully understood, making it difficult to optimize its use in experiments.
Future Directions
There are several future directions for the study of 3-Methyl-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its potential as an anti-cancer agent and optimize its use in cancer treatment. Another direction is to explore its potential use in materials science and environmental science. Additionally, further studies are needed to fully understand its mechanism of action and biochemical and physiological effects.
Synthesis Methods
The synthesis of 3-Methyl-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2,3,4,5-tetrafluoroaniline with 3-methyl-1,2,4-triazole-5-thiol in the presence of a catalyst. The resulting product is then purified through various methods such as column chromatography to obtain a pure compound.
Scientific Research Applications
3-Methyl-6-(2,3,4,5-tetrafluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in various fields such as medicinal chemistry, materials science, and environmental science. In medicinal chemistry, this compound has shown promising results as an anti-cancer agent, with studies indicating its ability to inhibit the growth of cancer cells. In materials science, it has been used as a building block for the synthesis of various materials such as polymers and nanomaterials. In environmental science, it has been studied for its potential use as a sensor for detecting heavy metals in water.
Properties
Molecular Formula |
C10H4F4N4S |
---|---|
Molecular Weight |
288.23 g/mol |
IUPAC Name |
3-methyl-6-(2,3,4,5-tetrafluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C10H4F4N4S/c1-3-15-16-10-18(3)17-9(19-10)4-2-5(11)7(13)8(14)6(4)12/h2H,1H3 |
InChI Key |
CHZWUXQQGCAKGE-UHFFFAOYSA-N |
SMILES |
CC1=NN=C2N1N=C(S2)C3=CC(=C(C(=C3F)F)F)F |
Canonical SMILES |
CC1=NN=C2N1N=C(S2)C3=CC(=C(C(=C3F)F)F)F |
Origin of Product |
United States |
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